Cas no 39621-02-8 (methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate)

• Product Name: methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate
• CAS No: 39621-02-8
• MF: C₉H₆Cl₂N₂O₂
• MW: 245.062139987946
• MDL: MFCD11847311
• CID: 1016241
• PubChem ID: 59311770
• Update Time: 2025-05-21

methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,6-dichloro-3-cyanopyridin-4-yl)acetate
• methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate
• Methyl 2-(2,6-dichloro-3-cyanopyridin-4-yl)acetate, 98%
• SCHEMBL4064564
• AS-41251
• DA-06201
• DTXSID40731503
• AMY26556
• 39621-02-8
• Methyl2-(2,6-dichloro-3-cyanopyridin-4-yl)acetate
• Methyl (2,6-dichloro-3-cyanopyridin-4-yl)acetate
• CS-0199692
• AKOS015966588
• A850274
• MFCD11847311

• MDL： MFCD11847311
• Inchi： 1S/C9H6Cl2N2O2/c1-15-8(14)3-5-2-7(10)13-9(11)6(5)4-12/h2H,3H2,1H3
• InChI Key： XUVNRQHDVZTPRW-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=C(N=1)Cl)CC(=O)OC

Computed Properties

• Exact Mass: 243.98100
• Monoisotopic Mass: 243.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.98000
• LogP: 1.97558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate

Methyl 2-(2,6-Dichloro-3-cyano-4-pyridyl)acetate: A Comprehensive Overview

Methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate (CAS No. 39621-02-8) is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel drugs and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate.

Chemical Structure and Properties

Methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate is a derivative of pyridine, featuring a cyano group and two chlorine atoms on the pyridine ring. The presence of these functional groups imparts unique chemical properties to the compound. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The chlorine atoms further enhance the electron-withdrawing effect and contribute to the overall hydrophobicity of the compound. These properties make methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate has been extensively studied in the literature. One common method involves the reaction of 2,6-dichloro-3-cyanopyridine with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, where the bromide ion is replaced by the acetate group. The reaction conditions, including temperature and solvent choice, play a crucial role in achieving high yields and purity of the product.

Another approach involves the use of transition metal catalysts to facilitate the coupling reaction between 2,6-dichloro-3-cyanopyridine and methyl acrylate. This method offers improved selectivity and efficiency compared to traditional methods. Recent advancements in catalytic chemistry have led to the development of more environmentally friendly and cost-effective synthesis routes for methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate.

Applications in Pharmaceutical Research

Methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate has shown promise in various pharmaceutical applications due to its unique structural features. One area of interest is its potential as a building block for the synthesis of bioactive compounds. The presence of the cyano group and chlorine atoms allows for a wide range of functionalization reactions, enabling the creation of diverse molecular scaffolds with potential therapeutic properties.

Recent studies have explored the use of methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate in the development of anticancer agents. The compound has been shown to exhibit cytotoxic activity against several cancer cell lines, making it a valuable lead compound for further optimization. Additionally, its ability to modulate specific biological pathways has been investigated in preclinical studies, highlighting its potential as a targeted therapy.

Recent Research Advancements

The field of chemical biology has seen significant advancements in recent years, with a focus on understanding the molecular mechanisms underlying various diseases. Methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate has been at the forefront of these efforts due to its unique chemical properties and biological activity.

A study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding opens up new avenues for drug discovery and development targeting these kinases.

In another study conducted by researchers at a leading pharmaceutical company, it was demonstrated that methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate can be used as a key intermediate in the synthesis of novel antiviral agents. The compound's ability to undergo selective functionalization reactions makes it an ideal starting material for generating diverse molecular libraries with antiviral activity.

Safety Considerations and Future Prospects

While methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate holds great promise in various applications, it is important to consider safety aspects during handling and use. Proper safety protocols should be followed to minimize exposure risks and ensure laboratory safety.

The future prospects for methyl 2-(2,6-dichloro-3-cyano-4-pyridyl)acetate are promising. Ongoing research aims to further optimize its properties and explore new applications in drug discovery and materials science. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in addressing unmet medical needs.